molecular formula C8H8N2O B591175 2-(Pyridin-2-yl)-2,3-dihydrooxazole CAS No. 137426-95-0

2-(Pyridin-2-yl)-2,3-dihydrooxazole

Cat. No.: B591175
CAS No.: 137426-95-0
M. Wt: 148.165
InChI Key: JXDPSRJJHHTGQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Pyridin-2-yl)-2,3-dihydrooxazole belongs to the class of pyridine-oxazoline (PyOX) ligands, which are privileged scaffolds in asymmetric synthesis and transition metal catalysis . These chiral ligands are extensively utilized in palladium-catalyzed enantioselective transformations, such as the conjugate addition of arylboronic acids to cyclic enones to form valuable β-quaternary carbon centers . The modular nature of the oxazoline core allows for fine-tuning of steric and electronic properties, enabling optimization of catalytic activity and enantioselectivity across a broad range of reactions . Researchers employ this compound and its derivatives to develop novel methodologies for constructing stereogenic centers, which are critical in the synthesis of biologically active molecules and pharmaceuticals. Its role as a key component in the development of asymmetric C-H functionalization and other C-C bond-forming reactions makes it a valuable tool for advancing synthetic organic chemistry and catalysis research .

Properties

CAS No.

137426-95-0

Molecular Formula

C8H8N2O

Molecular Weight

148.165

IUPAC Name

2-pyridin-2-yl-2,3-dihydro-1,3-oxazole

InChI

InChI=1S/C8H8N2O/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-6,8,10H

InChI Key

JXDPSRJJHHTGQW-UHFFFAOYSA-N

SMILES

C1=CC=NC(=C1)C2NC=CO2

Synonyms

Pyridine, 2-(2,3-dihydro-2-oxazolyl)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Comparison with Analogous Compounds

Positional Isomers: Pyridyl Substituent Variation

  • Lower purity (95%) and higher cost (€462/g) compared to the 2-pyridyl variant (96% purity) .

Ring Saturation and Heterocycle Variants

  • 1,2,3,4-Tetrahydro-1,8-naphthyridine (CAS: 13623-87-5): A fully saturated bicyclic system with a naphthyridine core, offering greater rigidity but reduced conformational flexibility compared to 2,3-dihydrooxazole derivatives . No reported catalytic utility; primarily studied for biological activity.
  • 1,2,4-Oxadiazole Derivatives (e.g., compounds 1a and 1b): The 1,2,4-oxadiazole ring introduces additional nitrogen atoms, enhancing metabolic stability in antiviral candidates but limiting use in metal-mediated catalysis due to weaker donor capacity .

Chemical and Physical Properties

Property 2-(Pyridin-2-yl)-2,3-dihydrooxazole 2-(Pyridin-3-yl)-4,5-dihydrooxazole 1,2,4-Oxadiazole Derivatives
Molecular Weight (g/mol) 148.16 148.16 300–350 (varies)
Melting Point Not reported Not reported 120–150°C
Solubility Polar aprotic solvents Similar Moderate in DMSO
Stability Stable under inert conditions Sensitive to acidic media High thermal stability

Q & A

Q. What are the established synthetic routes for 2-(Pyridin-2-yl)-2,3-dihydrooxazole, and how can reaction efficiency be optimized?

The synthesis typically involves a multi-step approach starting from picolinic acid derivatives. A scalable three-step route includes:

  • Step 1 : Amidation of picolinic acid with a chiral amine (e.g., (S)-tert-butylamine) using coupling agents like HATU or EDCI.
  • Step 2 : Chlorination of the amide intermediate with POCl₃ or SOCl₂ under reflux conditions.
  • Step 3 : Cyclization via intramolecular nucleophilic substitution using sodium methoxide as a catalyst, yielding the dihydrooxazole core .
    Optimization strategies :
  • Catalyst selection (e.g., sodium methoxide improves cyclization efficiency).
  • Solvent choice (polar aprotic solvents like THF enhance reaction kinetics).
  • Purification via neutral silica gel to avoid decomposition .

Q. How should researchers characterize the purity and structural integrity of this compound?

A combination of analytical techniques is critical:

  • NMR spectroscopy : Confirm regiochemistry via pyridyl proton splitting patterns (e.g., δ 8.5–7.5 ppm for pyridine protons) and dihydrooxazole ring protons (δ 4.0–5.5 ppm) .
  • Elemental analysis : Validate empirical formula (e.g., C₈H₈N₂O) with ≤0.5% deviation from theoretical values .
  • HPLC : Assess purity (>97%) using reverse-phase columns (C18) with UV detection at 254 nm .

Q. What are the stability considerations for this compound under different storage conditions?

  • Short-term storage : Keep at 4°C in inert atmospheres (argon or nitrogen) to prevent oxidation .
  • Long-term stability : Store as a hydrochloride salt at –20°C to minimize hydrolysis of the oxazole ring .
  • Decomposition indicators : Discoloration (yellowing) or precipitate formation signals degradation; confirm via TLC or NMR .

Advanced Research Questions

Q. How can computational methods predict the electronic properties of 2-(Pyridin-2-yl)-2,3-dihydrooxazole?

Density functional theory (DFT) with hybrid functionals (e.g., B3LYP) incorporating exact-exchange terms provides accurate electronic structure predictions:

  • Calculate HOMO/LUMO energies to assess redox activity.
  • Simulate NMR chemical shifts using gauge-including atomic orbital (GIAO) methods, comparing experimental vs. computed δ values for validation .
  • Analyze charge distribution to predict coordination behavior with metal ions (e.g., Pd²⁺ or Cu⁺) .

Q. What strategies resolve contradictions in catalytic performance data across different studies?

Systematic variable isolation is essential:

  • Catalyst loading : Compare turnover numbers (TON) at 1–5 mol% to identify saturation effects.
  • Solvent polarity : Test reactions in DMF vs. toluene to assess dielectric constant impacts on transition states.
  • Substrate scope : Evaluate steric/electronic effects using substituted pyridines. Document deviations in yield or enantiomeric excess (ee) to refine mechanistic models .

Q. What enantioselective synthesis approaches exist for chiral derivatives of this compound?

Chiral dihydrooxazoles are synthesized via:

  • Asymmetric catalysis : Use (R)- or (S)-BINOL-derived ligands to induce ee >90% during cyclization .
  • Chiral pool strategy : Start from enantiopure amino alcohols (e.g., (S)-valinol) to control stereochemistry at the oxazole ring .
  • Kinetic resolution : Employ lipases or transition-metal catalysts to separate enantiomers during intermediate stages .

Q. How can researchers analyze by-products formed during synthesis, and what are their implications?

By-products often arise from:

  • Over-chlorination : Detect via LC-MS (e.g., m/z +34 for dichloro adducts).
  • Ring-opening : Identify hydrolyzed intermediates (e.g., amides) using IR (C=O stretch at 1650 cm⁻¹) .
  • Mitigation : Optimize reaction time and stoichiometry (e.g., POCl₃ in 1.2 eq. reduces over-chlorination) .

Q. What are the applications of this compound in coordination chemistry?

The pyridyl-dihydrooxazole moiety acts as a bidentate ligand:

  • Metal complexes : Forms stable complexes with Pd(II) (e.g., for cross-coupling catalysis) and Cu(I) (photoluminescent materials).
  • Ligand design : Modify substituents (e.g., tert-butyl groups) to tune steric bulk and electronic donor capacity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.